Cas no 872367-83-4 (2(1H)-Pyridinone, 1-(3-butynyl)-)

• Product name: 2(1H)-Pyridinone, 1-(3-butynyl)-
• CAS No: 872367-83-4
• MF: C₉H₉NO
• MW: 147.17386
• CID: 1867244
• PubChem ID: 63656854

2(1H)-Pyridinone, 1-(3-butynyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 1-(3-butynyl)-
• DB-115924
• MLFQRYRUMJXJMI-UHFFFAOYSA-N
• 872367-83-4
• AKOS012967581
• 1-(but-3-ynyl)pyridin-2(1H)-one
• SCHEMBL105140

• Inchi： InChI=1S/C9H9NO/c1-2-3-7-10-8-5-4-6-9(10)11/h1,4-6,8H,3,7H2
• InChI Key： MLFQRYRUMJXJMI-UHFFFAOYSA-N
• SMILES： C#CCCN1C=CC=CC1=O

Computed Properties

• Exact Mass: 147.068413911Da
• Monoisotopic Mass: 147.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 20.3Ų